Cas no 159635-39-9 (3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one hydrochloride)

• Product Name: 3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one hydrochloride
• CAS No: 159635-39-9
• MF: C₁₃H₁₆ClNO₂
• MW: 253.724642753601
• MDL: MFCD04971902
• CID: 109293
• PubChem ID: 2771097
• Update Time: 2025-06-10

3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• Spiro[chroman-2,4'-piperidin]-4-one hydrochloride
• Spiro[2H-1-benzopyran-2,4'-piperidin]-4(3H)-one,hydrochloride (1:1)
• Spiro[chroman-2,4-piperidin]-4-one hydrochloride
• Spiro[Chromene-2,4'-piperidin]-4(3H)-one hydrochloride
• 4-Oxo-2-spiro(piperidine-4-yl)-benzopyranhydrochloride
• spiro[3H-chromene-2,4'-piperidine]-4-one,hydrochloride
• Spiro[chroMan-2,4'-piperidin]-4-one, HCl
• IFLAB-BB F1923-0043
• 4-OXO-2-SPIRO(PIPERIDINE-4-YL)-BENZOPYRAN HCL
• SPIRO(CHROMAN-2,4'-PIPERIDIN)-4-ONE HYDROCHLORIDE
• 3,4-DIHYDRO-(2H)-1-BENZOPYRAN-2,4'-PIPERIDIN-4-ONE HCL
• Spiro[2H-1-benzopyran-2,4'-piperidin]-4(3H)-one, hydrochloride
• 3,4-Dihydro-(2H)-1-benzopyran-2,4'-piperidin-4-one hydrochloride
• REF DUPL: 4-Oxo-2-spiro(piperidine-4-yl)-benzopyran hydrochloride
• 3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one hydrochloride
• SY167894
• XJGPFFRUWRFXEL-UHFFFAOYSA-N
• spiro[2H-1-benzopyran-2,4'-piperidin]-4-(3H)-one hydrochloride
• Spiro[chroman-2,4 inverted exclamation mark -piperidin]-4-one Hydrochloride
• 159635-39-9
• spiro[3H-chromene-2,4'-piperidine]-4-one;hydrochloride
• AS-38200
• CS-0054193
• SR-01000019078
• spiro[chromane-2,4'-piperidine]-4-one hydrogen chloride
• AKOS015847966
• Spiro[1-benzopyran-2,4'-piperidin]-4(3H)-one--hydrogen chloride (1/1)
• A13103
• AB20898
• MFCD04971902
• SR-01000019078-1
• DTXSID30377914
• 4-oxo-2-spiro(piperidine-4-yl)benzopyran hydrochloride
• EN300-35151
• Z2512942947
• 4-Oxo-2-spiro(piperidine-4-yl)-benzopyran hydrochloride
• Spiro[2H-1-benzopyran-2,4'-piperidin]-4(3H)-one, hydrochloride (1:1)
• spiro[chromane-2,4'-piperidine]-4-one hydrochloride
• FT-0690138
• F1923-0043
• 3,4-Dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one HCl
• 3H-SPIRO[1-BENZOPYRAN-2,4'-PIPERIDIN]-4-ONE HYDROCHLORIDE

• MDL： MFCD04971902
• Inchi： 1S/C13H15NO2.ClH/c15-11-9-13(5-7-14-8-6-13)16-12-4-2-1-3-10(11)12;/h1-4,14H,5-9H2;1H
• InChI Key： XJGPFFRUWRFXEL-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC=CC=2C(CC21CCNCC2)=O

Computed Properties

• Exact Mass: 253.08700
• Monoisotopic Mass: 253.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 284
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 38.33000
• LogP: 2.90480

3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Storage Condition：2-8 °C
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one hydrochloride

Introduction to 3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one hydrochloride (CAS No. 159635-39-9)

3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 159635-39-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic scaffold, featuring a benzopyran core linked to a piperidine ring, has garnered attention due to its structural complexity and potential biological activity. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further investigation in drug discovery and development.

The molecular structure of 3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one hydrochloride exhibits a unique spirocyclic arrangement, where the benzopyran moiety and the piperidine ring are connected at a single carbon atom. This spiro linkage introduces rigidity to the molecule, which can influence its interactions with biological targets. The presence of an oxygen-containing heterocycle in the benzopyran ring and the nitrogen-containing piperidine moiety suggests potential for hydrogen bonding and favorable pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of 3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one hydrochloride with various biological targets. Studies indicate that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in neurological disorders, cancer, and inflammation. The spirocyclic core has been shown to mimic natural products and bioactive peptides, providing a scaffold for designing novel therapeutic agents.

In the realm of drug discovery, the synthesis of 3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one hydrochloride has been optimized using multi-step organic reactions. Key synthetic strategies include cyclization reactions to form the spirocyclic core, followed by functional group modifications to introduce the necessary substituents. The hydrochloride salt formation is typically achieved by treating the free base with hydrochloric acid under controlled conditions. These synthetic routes highlight the compound's feasibility for large-scale production and further structural diversification.

Pharmacological investigations have revealed promising preclinical data regarding the therapeutic potential of 3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one hydrochloride. In vitro studies have demonstrated its ability to modulate key signaling pathways associated with diseases such as Alzheimer's and Parkinson's. Additionally, animal models have shown that this compound can attenuate neuroinflammatory responses and protect against oxidative stress-induced neuronal damage. These findings underscore its potential as a lead compound for developing next-generation neuroprotective therapies.

The structural features of 3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one hydrochloride also make it an attractive candidate for developing small-molecule probes in biochemical research. Its ability to interact with specific targets can be exploited to study enzyme mechanisms and receptor function at an atomic level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its binding interactions with protein targets, providing critical insights into its mode of action.

The compound's stability under various storage conditions is another important consideration in its development as a pharmaceutical agent. Studies have evaluated its shelf life under different temperature and humidity settings, ensuring that it remains chemically intact during long-term storage. This stability is crucial for maintaining the efficacy of drug formulations containing this compound.

Regulatory aspects play a pivotal role in advancing 3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one hydrochloride towards clinical trials. Compliance with Good Manufacturing Practices (GMP) is essential for producing high-quality batches of this compound for preclinical and clinical studies. Regulatory agencies require comprehensive data on its safety profile, pharmacokinetics, and manufacturing processes before approving it for human testing. Collaborative efforts between academic institutions and pharmaceutical companies are necessary to gather this data efficiently.

The future prospects of 3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one hydrochloride are promising given its unique structural features and biological activity. Ongoing research aims to explore derivatives of this scaffold that may enhance its potency or reduce side effects. Additionally, exploring new synthetic routes could improve cost-effectiveness and scalability in production. As computational methods advance further into drug discovery pipelines,3, predictive models will continue to guide the design of novel analogs based on existing scaffolds like this one.